Cas no 1795190-33-8 (N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide
• CAS No: 1795190-33-8
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5367955
• Update Time: 2025-06-03

N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-2-thiophen-3-ylacetamide
• N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C13H16N2O2S/c1-15-5-2-3-11(15)12(16)8-14-13(17)7-10-4-6-18-9-10/h2-6,9,12,16H,7-8H2,1H3,(H,14,17)
• InChI Key： RPELBUNIKOSQOP-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=CN1C)(=O)CC1C=CSC=1

Additional information on N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide

Comprehensive Overview of N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide (CAS No. 1795190-33-8)

N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide, with the CAS number 1795190-33-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a hydroxyethyl group, a methylpyrrole moiety, and a thiophene-based acetamide. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting specific enzymatic pathways or receptor interactions. Researchers are increasingly exploring its potential applications in neuropharmacology and metabolic disorders, aligning with current trends in precision medicine.

The compound’s synthetic versatility and bioactive properties have made it a subject of interest in medicinal chemistry. Recent studies highlight its role as a potential modulator of G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes. With the rise of AI-driven drug design, computational models are being employed to predict the binding affinity of N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide, addressing common queries about its structure-activity relationship (SAR). This aligns with the growing demand for machine learning in molecular optimization.

From a sustainability perspective, the synthesis of this compound adheres to modern green chemistry principles, minimizing hazardous byproducts. Its thiophene and pyrrole components are derived from renewable precursors, resonating with the global push for eco-friendly pharmaceuticals. Analysts note its compatibility with continuous flow chemistry, a technique frequently searched by industry professionals seeking scalable production methods. These attributes position it as a viable candidate for large-scale manufacturing without compromising environmental standards.

In pharmacokinetic studies, N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide demonstrates favorable metabolic stability and blood-brain barrier permeability, critical factors for central nervous system (CNS) therapeutics. This addresses frequent searches about drug bioavailability and neuroactive compounds. Its low cytotoxicity profile further supports its potential in long-term therapeutic regimens, a key concern for chronic disease management.

The compound’s nomenclature, particularly the IUPAC name and CAS registry number (1795190-33-8), is often queried in chemical databases and patent literature. Its inclusion in high-throughput screening (HTS) libraries underscores its relevance in drug repurposing initiatives, a trending topic amid rising R&D costs. Additionally, its heterocyclic scaffolds are frequently discussed in forums focused on fragment-based drug design (FBDD), catering to audiences seeking innovative molecular architectures.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl]-2-(thiophen-3-yl)acetamide represents a convergence of cutting-edge chemistry and therapeutic potential. Its multifaceted applications—from GPCR targeting to sustainable synthesis—reflect the compound’s alignment with contemporary scientific and industrial priorities. As research progresses, this molecule is poised to contribute significantly to next-generation pharmaceuticals, answering pressing questions in biomedical innovation.